8-(4-(((((2-((((3-isothiocyanatophenyl)amino)(thiocarbonyl))amino)ethyl)amino)carbonyl)methyl)oxy)ph
8-(4-(((((2-((((3-isothiocyanatophenyl)amino)(thiocarbonyl))amino)ethyl)amino)carbonyl)methyl)oxy)ph
Brand Name:
Vulcanchem
CAS No.:
120059-19-0
VCID:
VC0053779
InChI:
InChI=1S/C29H32N8O4S2/c1-3-14-36-26-24(27(39)37(15-4-2)29(36)40)34-25(35-26)19-8-10-22(11-9-19)41-17-23(38)30-12-13-31-28(43)33-21-7-5-6-20(16-21)32-18-42/h5-11,16H,3-4,12-15,17H2,1-2H3,(H,30,38)(H,34,35)(H2,31,33,43)
SMILES:
CCCN1C2=C(C(=O)N(C1=O)CCC)NC(=N2)C3=CC=C(C=C3)OCC(=O)NCCNC(=S)NC4=CC(=CC=C4)N=C=S
Molecular Formula:
C29H32N8O4S2
Molecular Weight:
620.8 g/mol
8-(4-(((((2-((((3-isothiocyanatophenyl)amino)(thiocarbonyl))amino)ethyl)amino)carbonyl)methyl)oxy)ph
CAS No.: 120059-19-0
Main Products
VCID: VC0053779
Molecular Formula: C29H32N8O4S2
Molecular Weight: 620.8 g/mol
| CAS No. | 120059-19-0 |
|---|---|
| Product Name | 8-(4-(((((2-((((3-isothiocyanatophenyl)amino)(thiocarbonyl))amino)ethyl)amino)carbonyl)methyl)oxy)ph |
| Molecular Formula | C29H32N8O4S2 |
| Molecular Weight | 620.8 g/mol |
| IUPAC Name | 2-[4-(2,6-dioxo-1,3-dipropyl-7H-purin-8-yl)phenoxy]-N-[2-[(3-isothiocyanatophenyl)carbamothioylamino]ethyl]acetamide |
| Standard InChI | InChI=1S/C29H32N8O4S2/c1-3-14-36-26-24(27(39)37(15-4-2)29(36)40)34-25(35-26)19-8-10-22(11-9-19)41-17-23(38)30-12-13-31-28(43)33-21-7-5-6-20(16-21)32-18-42/h5-11,16H,3-4,12-15,17H2,1-2H3,(H,30,38)(H,34,35)(H2,31,33,43) |
| Standard InChIKey | OKFOOQXOTKWKJI-UHFFFAOYSA-N |
| Isomeric SMILES | CCCN1C2=C(C(=O)N(C1=O)CCC)NC(=N2)C3=CC=C(C=C3)OCC(=O)NCCN=C(NC4=CC(=CC=C4)N=C=S)S |
| SMILES | CCCN1C2=C(C(=O)N(C1=O)CCC)NC(=N2)C3=CC=C(C=C3)OCC(=O)NCCNC(=S)NC4=CC(=CC=C4)N=C=S |
| Canonical SMILES | CCCN1C2=C(C(=O)N(C1=O)CCC)NC(=N2)C3=CC=C(C=C3)OCC(=O)NCCNC(=S)NC4=CC(=CC=C4)N=C=S |
| Synonyms | 1,3-NCS-XAC 1,3-phenylene diisothiocyanate XAC 8-(4-(((((2-((((3-isothiocyanatophenyl)amino)(thiocarbonyl))amino)ethyl)amino)carbonyl)methyl)oxy)phenyl)-1,3-dipropylxanthine |
| PubChem Compound | 3035897 |
| Last Modified | Nov 11 2021 |
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